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Introduction

G protein-coupled receptor 10 (GPR10), also known as the prolactin-releasing peptide receptor
(PrRPR), is a class A GPCR whose endogenous ligand is the prolactin-releasing peptide
(PrRP).[1][2] The GPR10 signaling pathway is implicated in a variety of physiological
processes, including energy homeostasis, stress responses, and cardiovascular regulation.[3]
[4] Activation of GPR10 can lead to the mobilization of intracellular calcium, a key second
messenger. This application note provides a detailed protocol for a calcium mobilization assay
to identify and characterize agonists of GPR10, such as GPR10 agonist 1 (compound 18-S4),
using a fluorescence-based method.

The assay principle relies on the activation of Gg-coupled receptors, which stimulate the
phospholipase C (PLC) pathway.[5] This leads to the generation of inositol triphosphate (IP3),
which in turn binds to its receptor on the endoplasmic reticulum (ER), triggering the release of
stored calcium (Ca?*) into the cytoplasm.[5] This transient increase in intracellular Ca?* can be
detected by a calcium-sensitive fluorescent dye, and the signal is proportional to the extent of
receptor activation by an agonist.[6][7]
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GPR10 Signaling Pathway

Upon binding of an agonist, GPR10 undergoes a conformational change, activating the
associated heterotrimeric G protein. For calcium mobilization, the Gq alpha subunit is typically
involved. Gaq activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-
bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). IP3 then
diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,
causing the release of stored calcium into the cytosol.[5] While GPR10 can also couple to other
G proteins like Gi/Go, the Gq pathway is the primary route for the calcium mobilization
described in this assay.[8]
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Day 1: Cell Preparation Day 2: Assay Execution

Seed GPR10-expressing cells
into assay plates

Incubate overnight
(37°C, 5% CO2)

Data Apnalysis

Calculate response (Max - Min RFU)

Plot dose-response curve

Calculate ECso value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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